![molecular formula C16H22I2N6O4S B1672013 m-Iodobenzyl guanidine sulfate CAS No. 87862-25-7](/img/structure/B1672013.png)
m-Iodobenzyl guanidine sulfate
Overview
Description
m-Iodobenzyl guanidine sulfate (MIBG) is a synthetic compound that has been used in scientific research since the early 1990s . It is composed of an iodobenzyl group attached to guanidine sulfate and is a derivative of guanidine . The molecular formula of MIBG is C8H12IN3O4S .
Synthesis Analysis
The unlabelled MIBG hemisulfate is synthesized by the procedure described by Wieland et al. (1980) . In this study, the preparation of MIBG through different methods was evaluated and a new method, which is one step, simple, and cost-effective, was introduced .
Molecular Structure Analysis
The IUPAC name of MIBG is 2-[(3-iodophenyl)methyl]guanidine; sulfuric acid . The InChIKey is NMHJRGCKGFRFAQ-UHFFFAOYSA-N . The Canonical SMILES is C1=CC(=CC(=C1)I)CN=C(N)N.OS(=O)(=O)O .
Physical And Chemical Properties Analysis
The molecular weight of MIBG is 373.17 g/mol . It has 4 hydrogen bond donors and 5 hydrogen bond acceptors . The exact mass and monoisotopic mass of MIBG are 372.95932 g/mol . The topological polar surface area is 147 Ų .
Scientific Research Applications
Nuclear Medicine Imaging
Iobenguane sulfate is used in nuclear medicine for diagnostic imaging . It is an analog of the amine precursor for the adrenergic neurotransmitter norepinephrine . The similar pattern of uptake and distribution of radiolabeled iobenguane and norepinephrine makes it useful for imaging .
Clinical Trials
Iobenguane sulfate has been used in clinical trials. A first-in-human phase 1 clinical study was performed on 12 healthy adults with a high-specific-activity carrier-free formulation of 123I-iobenguane . The study provided compelling evidence for the use of high-specific-activity 123I-iobenguane .
Stability Studies
The stability of iobenguane sulfate has been studied under simulated clinical conditions . It was found that iobenguane sulfate 2.2 mg/mL was stable for 91 days when stored in polycarbonate syringes at 4–7 °C .
Mechanism of Action
Target of Action
Iobenguane sulfate, also known as m-Iodobenzylguanidine hemisulfate or m-Iodobenzyl guanidine sulfate, primarily targets adrenergic nerve terminals . These nerve terminals are part of the sympathetic nervous system and play a crucial role in the body’s fight-or-flight response.
Mode of Action
The structure of Iobenguane sulfate is similar to noradrenaline, allowing it to be taken up by adrenergic tissue in the adrenal medulla, liver, heart, and spleen . Once taken up by noradrenaline transporters in the adrenergic nerve terminals, it is stored in the presynaptic storage vesicles . This uptake and storage mechanism allows Iobenguane sulfate to be used as a diagnostic radiopharmaceutical agent.
Biochemical Pathways
Iobenguane sulfate is transported into adrenergic nerve terminals via the noradrenaline uptake transporter . It is rapidly cleared from systemic circulation and collected in adrenergically innervated tissues . This allows for gamma-scintigraphic imaging of these tissues and their associated organs for diagnostic purposes .
Pharmacokinetics
Iobenguane sulfate is rapidly cleared from systemic circulation . It is then collected in adrenergically innervated tissues . The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability are crucial for its use as a diagnostic radiopharmaceutical agent .
Result of Action
The primary result of Iobenguane sulfate’s action is the ability to locate pheochromocytomas and neuroblastomas . These are types of tumors that can metabolize noradrenaline . The radioisotope used can either be iodine-123 for imaging or iodine-131 for destruction of tissues that metabolize noradrenaline .
Action Environment
The action, efficacy, and stability of Iobenguane sulfate can be influenced by various environmental factors. For instance, patients with renal insufficiency may experience increased radiation exposure and impaired imaging results . Additionally, certain drugs that block norepinephrine uptake or deplete norepinephrine stores may decrease Iobenguane sulfate uptake in neuroendocrine tumors .
Safety and Hazards
Future Directions
Persistently MIBG-avid metastatic lesions in subsets of patients following completion of therapy may not represent active disease that will progress . Further studies are needed to determine whether MYCN status or other biomarkers, and/or PET scans, may help identify patients with residual inactive MIBG lesions who require no further therapy .
properties
IUPAC Name |
2-[(3-iodophenyl)methyl]guanidine;sulfuric acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C8H10IN3.H2O4S/c2*9-7-3-1-2-6(4-7)5-12-8(10)11;1-5(2,3)4/h2*1-4H,5H2,(H4,10,11,12);(H2,1,2,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNACDNPGABUBFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)I)CN=C(N)N.C1=CC(=CC(=C1)I)CN=C(N)N.OS(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22I2N6O4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
648.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Iobenguane sulfate | |
CAS RN |
87862-25-7 | |
Record name | Iobenguane sulfate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0087862257 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | IOBENGUANE SULFATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S8I0922465 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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